Midkine (13-21)
Description
Midkine
Scientific Research Applications
Neurodevelopment and Neurological Disorders
Midkine plays significant roles in the development and maintenance of the central nervous system. For instance, midkine-deficient mice exhibited delayed hippocampal development, impaired working memory, and increased anxiety. These mice also showed hypodopaminergic states, indicating a role in dopamine neurotransmission, which is crucial for various neurological functions and disorders (Ohgake et al., 2009).
Cancer Research and Biomarkers
Midkine is highly expressed in various human malignancies and acts as a mediator in the acquisition of critical cancer hallmarks, such as cell growth, survival, metastasis, migration, and angiogenesis. It serves as a potential cancer biomarker for detection, prognosis, and management of cancer, as well as monitoring the response to cancer treatment (Filippou et al., 2019). Elevated midkine levels have been observed in the plasma of breast cancer patients and are correlated with various clinicopathological factors, indicating its utility as a novel tumor marker (Ibusuki et al., 2009).
Role in Inflammatory Diseases
Midkine is involved in various inflammatory processes, and its association with diseases like Henoch-Schönlein purpura (HSP) has been explored. Elevated levels of midkine in HSP patients suggest its involvement in the development of the disease and its potential as a diagnostic tool for HSP (Su et al., 2016).
Dermatological Applications
Midkine expression in the skin is associated with various dermatological conditions and neoplasms. It is present in keratinized areas of normal skin, neoplasms, and inflammation, suggesting a role as a modulator of keratinization in the skin (Monma et al., 2013).
Midkine as a Therapeutic Target
The multifaceted functions of midkine in cancer, inflammation, and repair make it a potential therapeutic target. Its involvement in the reparative process of damaged tissues and inflammatory reactions positions it as a candidate for treatment strategies in various diseases, including malignancies and inflammatory conditions (Muramatsu, 2010).
properties
Product Name |
Midkine (13-21) |
|---|---|
sequence |
ALLALTSAV |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Midkine (13-21) |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
